Cas no 6939-19-1 (1,2,3-Oxadiazolium,5-hydroxy-3-(2-methylpropyl)-, inner salt)

1,2,3-Oxadiazolium,5-hydroxy-3-(2-methylpropyl)-, inner salt structure
6939-19-1 structure
Product Name:1,2,3-Oxadiazolium,5-hydroxy-3-(2-methylpropyl)-, inner salt
CAS No:6939-19-1
MF:C6H10N2O2
MW:142.155801296234
CID:521781
PubChem ID:24186930
Update Time:2025-04-19

1,2,3-Oxadiazolium,5-hydroxy-3-(2-methylpropyl)-, inner salt Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Oxadiazolium,5-hydroxy-3-(2-methylpropyl)-, inner salt
    • 3-(2-methylpropyl)oxadiazol-3-ium-5-olate
    • NSC56789
    • NSC-56789
    • 3-(2-Methylpropyl)-1,2,3-oxadiazol-3-ium-5-olate
    • DTXSID60637295
    • 6939-19-1
    • Inchi: 1S/C6H10N2O2/c1-5(2)3-8-4-6(9)10-7-8/h4-5H,3H2,1-2H3
    • InChI Key: SSVYVOMPVDSFHC-UHFFFAOYSA-N
    • SMILES: O1C(=C[N+](CC(C)C)=N1)[O-]

Computed Properties

  • Exact Mass: 142.07400
  • Monoisotopic Mass: 142.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53A^2
  • XLogP3: 2.4

Experimental Properties

  • PSA: 52.97000
  • LogP: 0.76190
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